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Compound of Interest

Compound Name: 3-(1H-Pyrrol-1-yl)benzaldehyde

Cat. No.: B143549 Get Quote

Chemical Identification and Physical Properties
3-(1H-Pyrrol-1-yl)benzaldehyde is a specialty chemical primarily used in research and

development.[1][2]

Table 1: Physical and Chemical Properties of 3-(1H-Pyrrol-1-yl)benzaldehyde and Related

Compounds

Property
3-(1H-Pyrrol-1-
yl)benzaldehyde

4-(1H-Pyrrol-1-
yl)benzaldehyde

Benzaldehyde
(Parent Compound)

CAS Number 129747-77-9[1][2] 23351-05-5 100-52-7[3]

Molecular Formula C₁₁H₉NO[2] C₁₁H₉NO C₇H₆O[3]

Molecular Weight 171.20 g/mol [2] 171.2 g/mol 106.12 g/mol [3]

Appearance Light yellow powder[1] Solid Colorless liquid[4]

Melting Point 54°C[1] 92-95°C -26°C[5]

Boiling Point
311.8°C at 760

mmHg[1]
306.6°C at 760 mmHg 178-179°C[6]

Flash Point Not available Not available 63-64°C[4][5]

Solubility Not available Not available
Slightly soluble in

water[4]
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Hazard Identification and Classification
While specific GHS classification for 3-(1H-Pyrrol-1-yl)benzaldehyde is not readily available,

the related isomer, 4-(1H-Pyrrol-1-yl)benzaldehyde, is classified as follows:

GHS Pictogram: GHS07 (Harmful)

Signal Word: Warning

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation)

Based on the data for benzaldehyde, the following hazards should also be considered:

Flammability: Combustible liquid.[4][5]

Acute Toxicity: Harmful if swallowed or inhaled.[7][8]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[6]

Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[8]

Ensure adequate ventilation to control airborne concentrations.[3][9]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side shields or goggles.[10]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[5][11]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.

[11]

Handling Procedures:
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Avoid contact with skin, eyes, and clothing.[3][5]

Do not breathe dust or vapors.[8]

Keep away from heat, sparks, and open flames.[3][9]

Take precautionary measures against static discharge.

Wash hands thoroughly after handling.[7][8]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

Store locked up.

For some isomers, storage at 4°C under nitrogen is recommended.

First Aid Measures
Table 2: First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek immediate medical attention.[3][5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical attention.[5][11]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention, preferably

from an ophthalmologist.[3][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][8]

Fire and Explosion Hazard Data
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3][5][8]

Specific Hazards: The substance is combustible.[5] Vapors are heavier than air and may

form explosive mixtures with air, especially upon intense heating.[12]

Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[3][5] Use water spray to cool unopened containers.[3]

Accidental Release Measures
Personal Precautions:

Evacuate personnel to a safe area.[3][9]
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Wear appropriate personal protective equipment (see Section 3).[3]

Ensure adequate ventilation.[3]

Remove all sources of ignition.[3][5]

Environmental Precautions:

Prevent the substance from entering drains, surface water, or ground water.[3][8]

Containment and Cleanup:

For solids, sweep up and place in a suitable container for disposal.

For liquids, absorb with an inert material (e.g., sand, Chemizorb®) and collect for disposal.[5]

Ventilate the area and wash the spill site after material pickup is complete.[8]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions. May undergo

decomposition with long-term exposure to light.[12]

Conditions to Avoid: Heat, flames, sparks, and direct sunlight.[12]

Incompatible Materials: Strong oxidizing agents, strong bases, alkalis, aluminum, and iron.

[12]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed

under fire conditions.[5][8]

Toxicological Information
Specific toxicological data for 3-(1H-Pyrrol-1-yl)benzaldehyde is not available. The following

data for benzaldehyde provides an indication of potential toxicity.

Table 3: Acute Toxicity Data for Benzaldehyde
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Route Species Test Value

Oral Rat LD50 800 - 2850 mg/kg[13]

Inhalation Rat LC50 <5 mg/L (4 hours)[14]

Skin Irritation: Causes skin irritation.[8]

Eye Irritation: Causes serious eye irritation.[7][8]

Respiratory Irritation: May cause respiratory irritation.[7][8]

Sensitization: Not likely to be a skin sensitizer based on the weight of evidence for

benzaldehyde.

Carcinogenicity: No evidence of carcinogenicity in rats, some evidence in mice for

benzaldehyde. Not considered a carcinogenic risk to humans at concentrations used in

cosmetics.[13]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of specific benzaldehyde

derivatives are typically found in regulatory submissions or peer-reviewed literature. A general

methodology for an acute oral toxicity study, based on OECD Test Guideline 401, would

involve:

Animal Selection: Use of a single sex of a standard laboratory rodent strain (e.g., Wistar

rats).

Dose Administration: Administration of the test substance by gavage at several dose levels.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for a period of 14 days.

Necropsy: A gross necropsy is performed on all animals at the end of the study.

Data Analysis: The median lethal dose (LD50) is calculated from the mortality data.
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Caption: General workflow for the safe handling of chemical compounds.
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Caption: Logical steps for responding to an accidental chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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